Cas no 154674-81-4 (Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone)

Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone is a synthetic tetrapeptide inhibitor designed to target caspase enzymes, particularly caspase-3, with high specificity. The incorporation of the 2,6-dimethylbenzoyloxymethylketone (DMBK) moiety enhances its inhibitory activity by forming a reversible covalent bond with the active site cysteine. This compound exhibits improved cell permeability and stability compared to conventional peptide-based inhibitors, making it valuable for apoptosis research and therapeutic development. Its selectivity and potency enable precise modulation of caspase-dependent pathways, aiding in the study of inflammatory and neurodegenerative diseases. The structural design ensures minimal off-target effects, providing a reliable tool for mechanistic investigations in biochemical and cellular assays.
Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone structure
154674-81-4 structure
Product Name:Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone
CAS No:154674-81-4
MF:C33H42N4O10
MW:654.707389354706
CID:139023
PubChem ID:9852588
Update Time:2025-10-27

Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-[(2,6-dimethylbenzoyl)oxy]-2-oxopropyl]-(9CI)
    • AC-TYR-VAL-ALA-ASP-2,6- DIMETHYLBENZOYLOXYMETHYLKETONE
    • Ac-Tyr-Val-Ala-Asp-2006-dimethylbenzoyloxymethylketone
    • AC-YVAD-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE
    • AC-YVAD-AOM
    • BACMK
    • BOC-D-CMK
    • ICE INHIBITOR IV
    • PASE INHIBITOR IV
    • PASE-1 INHIBITOR IV
    • PASE-1 INHIBITOR V
    • BOC-D(OBZL)-CMK
    • BOC-ASP(OBZL)-CMK
    • CASPASE INHIBITOR IV
    • CASPASE-1 INHIBITOR V
    • CASPASE-1 INHIBITOR IV
    • BOC-ASP(OBZL)-CHLOROMETHYLKETONE
    • Ac-Tyr-Val-Ala-Asp-AOM
    • HY-136728
    • (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-5-(2,6-dimethylbenzoyl)oxy-4-oxopentanoic acid
    • 154674-81-4
    • Caspase-1 Inhibitor IV - CAS 154674-81-4
    • Acetyl-tyrosyl-valyl-alanyl-aspartyl-2,6-dimethylbenzoyloxymethylketone
    • CS-0133480
    • CHEMBL124928
    • Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone
    • DA-60798
    • Inchi: 1S/C33H42N4O10/c1-17(2)29(37-31(44)25(35-21(6)38)14-22-10-12-23(39)13-11-22)32(45)34-20(5)30(43)36-24(15-27(41)42)26(40)16-47-33(46)28-18(3)8-7-9-19(28)4/h7-13,17,20,24-25,29,39H,14-16H2,1-6H3,(H,34,45)(H,35,38)(H,36,43)(H,37,44)(H,41,42)/t20-,24-,25-,29-/m0/s1
    • InChI Key: LOACDHZQOPEFKK-NFJAKAEBSA-N
    • SMILES: O=C([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O)N[C@@H](C)C(N[C@H](C(COC(C1C(C)=CC=CC=1C)=O)=O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 654.29000
  • Monoisotopic Mass: 654.29009355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 21
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 217Ų

Experimental Properties

  • Solubility: Soluble in DMSO
  • PSA: 217.30000
  • LogP: 2.65090

Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A298890-2.5mg
Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone
154674-81-4
2.5mg
$ 420.00 2022-06-08
TRC
A298890-5mg
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SHENG KE LU SI SHENG WU JI SHU
sc-300324-1 mg
Caspase-1 Inhibitor IV,
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¥1,354.00 2023-07-10
TargetMol Chemicals
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TargetMol Chemicals
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¥ 2690 2024-07-23
TargetMol Chemicals
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¥ 4880 2024-07-23
TargetMol Chemicals
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¥ 10700 2024-07-23
TargetMol Chemicals
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¥ 14500 2024-07-23
TargetMol Chemicals
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¥ 19600 2024-07-23

Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone Related Literature

Additional information on Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone

Comprehensive Overview of Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone (CAS No. 154674-81-4)

Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone (CAS No. 154674-81-4) is a synthetic tetrapeptide derivative widely recognized for its role in biochemical research, particularly in the study of caspase inhibitors and apoptosis regulation. This compound, often abbreviated as Ac-YVAD-CMK, features a unique 2,6-dimethylbenzoyloxymethylketone moiety, which enhances its stability and specificity as an irreversible inhibitor of caspase-1. Researchers frequently employ it to investigate inflammatory pathways and programmed cell death mechanisms, making it a cornerstone in immunology and cell biology studies.

The growing interest in Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone aligns with contemporary trends in drug discovery and precision medicine. As the scientific community delves deeper into targeted therapies, this compound's ability to modulate caspase activity has sparked discussions about its potential applications in autoimmune diseases and neurodegenerative disorders. Recent publications highlight its utility in models of Alzheimer's disease and rheumatoid arthritis, addressing frequently searched queries like "caspase inhibitors for inflammation" or "peptide-based therapeutics."

From a structural perspective, the Ac-YVAD-CMK molecule integrates a tetrapeptide backbone (Tyr-Val-Ala-Asp) with a 2,6-dimethylbenzoyl group, optimizing its binding affinity to caspase-1's active site. This design minimizes off-target effects—a critical consideration in high-throughput screening and proteomics. Analytical techniques such as HPLC and mass spectrometry confirm its purity (>98%), meeting stringent requirements for in vitro and ex vivo assays. These attributes cater to laboratories focusing on biomarker validation and mechanistic toxicology.

Beyond academia, Ac-Tyr-Val-Ala-Asp-2,6-dimethylbenzoyloxymethylketone has garnered attention in the pharmaceutical industry for its translational potential. For instance, forums and search analytics reveal rising interest in "caspase-1 inhibitor clinical trials" and "peptide drug stability," reflecting broader market demands. Its compatibility with cell culture systems and animal models further underscores its versatility, answering common questions about experimental reproducibility and dose-response relationships.

In summary, CAS No. 154674-81-4 represents a pivotal tool for unraveling cell signaling pathways and developing next-generation therapeutics. Its dual relevance in basic research and applied science ensures sustained visibility in databases like PubMed and Google Scholar. As innovations in bioconjugation and delivery systems evolve, this compound is poised to remain at the forefront of molecular pharmacology discussions.

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